Cas no 326019-93-6 (4-(Benzylamino)benzohydrazide)

• Product Name: 4-(Benzylamino)benzohydrazide
• CAS No: 326019-93-6
• MF: C₁₄H₁₅N₃O
• MW: 241.288402795792
• MDL: MFCD00994605
• CID: 4712703
• Update Time: 2025-05-25

4-(Benzylamino)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-(benzylamino)benzohydrazide
• Oprea1_726118
• 4-Benzylaminobenzoic acid hydrazide
• 4-Benzylamino-benzoic acid hydrazide
• STK502862
• FCH2723041
• R3993
• BB 0240710
• 4-(Benzylamino)benzohydrazide

• MDL： MFCD00994605
• Inchi： 1S/C14H15N3O/c15-17-14(18)12-6-8-13(9-7-12)16-10-11-4-2-1-3-5-11/h1-9,16H,10,15H2,(H,17,18)
• InChI Key： UXWMYMBEWDSDQN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)NCC1C=CC=CC=1)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 256
• Topological Polar Surface Area: 67.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on 4-(Benzylamino)benzohydrazide

4-(Benzylamino)benzohydrazide: A Comprehensive Overview

4-(Benzylamino)benzohydrazide (CAS No. 326019-93-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug design and material science. In this article, we will delve into the properties, synthesis, and recent advancements associated with 4-(Benzylamino)benzohydrazide, providing a comprehensive understanding of its role in contemporary research.

The molecular structure of 4-(Benzylamino)benzohydrazide consists of a benzene ring substituted with a hydrazide group and a benzylamino group. This configuration imparts the compound with distinct chemical properties, making it a valuable substrate for various reactions. Recent studies have highlighted its ability to participate in click chemistry reactions, which are highly efficient and selective processes for forming covalent bonds. This property has positioned 4-(Benzylamino)benzohydrazide as a promising candidate for the development of bioconjugates and drug delivery systems.

One of the most notable applications of 4-(Benzylamino)benzohydrazide lies in its use as a building block for the synthesis of heterocyclic compounds. These compounds are integral to the development of pharmaceutical agents, particularly in the design of antitumor agents and antimicrobial drugs. Researchers have demonstrated that derivatives of 4-(Benzylamino)benzohydrazide exhibit potent activity against various cancer cell lines, suggesting its potential as a lead compound in anticancer drug discovery.

In addition to its pharmacological applications, 4-(Benzylamino)benzohydrazide has also found utility in the field of material science. Its ability to form stable metal complexes has led to its exploration as a ligand in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

Recent advancements in green chemistry have further enhanced the synthesis methods for 4-(Benzylamino)benzohydrazide. Traditional methods often involved multi-step procedures with low yields and harsh reaction conditions. However, modern approaches leveraging microwave-assisted synthesis and catalytic systems have significantly improved the efficiency and sustainability of its production. These innovations not only reduce environmental impact but also pave the way for large-scale manufacturing.

The spectroscopic properties of 4-(Benzylamino)benzohydrazide have also been extensively studied. Techniques such as UV-Vis spectroscopy, IR spectroscopy, and NMR analysis have provided insights into its electronic structure and intermolecular interactions. These studies are crucial for understanding its reactivity and stability under different conditions.

Furthermore, computational chemistry has played a pivotal role in elucidating the electronic properties of 4-(Benzylamino)benzohydrazide. Density functional theory (DFT) calculations have revealed its frontier molecular orbitals and reactivity patterns, offering valuable insights for designing novel derivatives with enhanced biological activity.

In conclusion, 4-(Benzylamino)benzohydrazide (CAS No. 326019-93-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research endeavors. As ongoing studies continue to uncover new potentials for this compound, it is poised to make significant contributions to both academic research and industrial applications.